Impurity C of Alfacalcidol

• Molecular Formula: C35H49N3O4
• Molecular Weight: 575.8 g/mol
• InChI: InChI=1S/C35H49N3O4/c1-21(2)10-9-11-22(3)28-14-15-29-27-20-31(26-18-25(39)19-32(40)23(26)4)38-34(42)36(24-12-7-6-8-13-24)33(41)37(38)30(27)16-17-35(28,29)5/h6-8,12-13,20-22,25,28-32,39-40H,9-11,14-19H2,1-5H3/t22-,25-,28-,29+,30+,31-,32-,35-/m1/s1
• InChIKey: PTIHYNIKYFVMFI-RBXGINAHSA-N

Alfacalcidol Impurity C Reference Standard

Alfacalcidol Impurity C (CAS 82266-85-1) is a pharmacopeial reference standard compound formally designated in the European Pharmacopoeia (EP) monograph for Alfacalcidol API. Chemically defined as the triazoline adduct of pre-Alfacalcidol (pre-Alfacalcidol PTAD adduct), this compound has a molecular formula of C₃₅H₄₉N₃O₄ and a molecular weight of 575.78 g/mol . The compound is a fully characterized reference material supplied with a Certificate of Analysis (COA) documenting purity ≥98%, meeting regulatory requirements for analytical method development, method validation, ANDA/DMF submissions, and routine quality control testing of Alfacalcidol drug substances and finished products [1].

EP Pharmacopeial Standard Designated impurity C in Alfacalcidol monograph

Identity-Locked Reference Triazoline adduct of pre-Alfacalcidol for correct peak assignment

Regulatory Workflow Supports ANDA/DMF impurity profiling and method validation

• [1] SynZeal Research. Alfacalcidol EP Impurity C. SZ CAT No: SZ-A123004. Product Page. Accessed 2026. View Source

Why Generic Substitution Fails for Alfacalcidol Impurity C

In-class compounds or structurally similar vitamin D₃ analogs cannot substitute for Alfacalcidol Impurity C in regulated pharmaceutical applications. Impurity C is not an active pharmaceutical ingredient but a pharmacopeially designated reference standard with a specific chemical identity (triazoline adduct of pre-Alfacalcidol) that is unique to Alfacalcidol synthesis pathways [1]. Using a generic or alternative impurity reference standard—even those from related vitamin D analogs such as calcitriol or calcifediol impurities—will fail regulatory audit requirements for method validation, ANDA submission, and batch release testing because the retention time, UV spectral characteristics, and mass spectrometric signature of Impurity C are compound-specific and documented in the EP monograph [2]. Furthermore, ICH Q3A guidelines mandate identification and control of specified impurities at thresholds ≥0.10% for APIs with daily dose ≤2 g; only a certified reference standard of the exact impurity enables accurate quantification for compliance with these regulatory thresholds [3].

Impurity C (Target)

Potential Substitute

Chemical Identity

Triazoline adduct C₃₅H₄₉N₃O₄, unique UV/MS signature

Impurity A (trans-isomer) or B (1β-epimer) — different retention times, invalidate method specificity

Documentation

Full COA, ISO 17034 certified purity

Research-grade pre-Alfacalcidol adduct — lacks regulatory-grade COA; may be rejected for ANDA

Regulatory Fit

EP-specified impurity for Alfacalcidol; needed for ICH Q3A impurity control

Generic vitamin D₃ impurity — not recognized in monograph; fails audit

• [1] Carbogen AMCIS. Alfacalcidol API Manufacturer - Impurity Specifications: Impurity C (triazoline adduct of pre-Alfacalcidol) CAS 82266-85-1. Product Page. Accessed 2026. View Source
• [2] Axios Research. Alfacalcidol EP Impurity C - Reference Standard for API Traceability. Product Page. Accessed 2026. View Source
• [3] International Conference on Harmonisation. ICH Q3A(R2): Impurities in New Drug Substances. 2006. View Source

Comparative Evidence for Alfacalcidol Impurity C

Chemical Identity vs. Impurity A and B

Alfacalcidol Impurity C is chemically distinct from Alfacalcidol EP Impurity A (trans-Alfacalcidol, CAS 65445-14-9) and Impurity B (Betacalcidol, CAS 63181-13-5). Impurity C is the triazoline adduct of pre-Alfacalcidol (C₃₅H₄₉N₃O₄, MW 575.78), containing a triazoline ring formed via [4+2] cycloaddition with PTAD (4-phenyl-1,2,4-triazoline-3,5-dione), whereas Impurity A is the trans-isomer of Alfacalcidol (C₂₇H₄₄O₂, MW 400.65) and Impurity B is the 1β-epimer (C₂₇H₄₄O₂, MW 400.65) [1]. This structural divergence results in distinct chromatographic retention behavior: in reverse-phase HPLC methods described in CN108663442A, Impurity C elutes as a discrete peak separable from Alfacalcidol and other related substances under the specified mobile phase conditions (acetonitrile-water with phosphoric acid, detection at 265 nm) [2].

Chemical Identity vs. A/B

Head-to-head

C₃₅H₄₉N₃O₄ vs. C₂₇H₄₄O₂

MW 575.78 vs. 400.65 g/mol

Unique triazoline structure ensures distinct HPLC separation

Wrong impurity leads to false peak assignment, method invalidation

Evidence Dimension	Chemical structure and molecular weight
Target Compound Data	C₃₅H₄₉N₃O₄ (triazoline adduct), MW 575.78 g/mol; contains N₃ heterocyclic ring from PTAD cycloaddition
Comparator Or Baseline	Impurity A (trans-Alfacalcidol): C₂₇H₄₄O₂, MW 400.65 g/mol; Impurity B (Betacalcidol): C₂₇H₄₄O₂, MW 400.65 g/mol
Quantified Difference	MW difference: +175.13 g/mol vs. Impurity A/B; distinct heteroatom composition (N₃ vs. O₂ only); different UV chromophore
Conditions	Chemical structure determined by IUPAC nomenclature per EP monograph; HPLC separation documented in CN108663442A

Why This Matters

Procurement of the incorrect impurity (e.g., Impurity A instead of C) will produce a false chromatographic peak assignment, invalidating the analytical method and causing ANDA rejection.

• [1] Carbogen AMCIS. Alfacalcidol API Manufacturer - Impurity Specifications: Impurity A (trans-Alfacalcidol) CAS 65445-14-9; Impurity B (Betacalcidol) CAS 63181-13-5; Impurity C (triazoline adduct) CAS 82266-85-1. Product Page. Accessed 2026. View Source
• [2] Nanjing Heron Pharmaceutical Co., Ltd. CN108663442A: A kind of inspection method of the Alfacalcidol tablet in relation to substance. Chinese Patent. 2018. View Source

Impurity Origin: Process vs. Degradation

Alfacalcidol Impurity C is a process-related impurity formed during the synthesis of Alfacalcidol, not a degradation product formed during storage. Specifically, Impurity C is the triazoline adduct of pre-Alfacalcidol, generated via a [4+2] cycloaddition reaction with PTAD (4-phenyl-1,2,4-triazoline-3,5-dione), a reagent commonly employed in the vitamin D synthesis pathway for diene protection or derivatization . In contrast, Impurity A (trans-Alfacalcidol) can arise from both synthesis (stereochemical inversion) and photochemical/thermal degradation of the API, while Impurity B (Betacalcidol) is the 1β-epimer formed via stereochemical inversion at C1 during synthesis . The process-specific origin of Impurity C makes it a critical marker for synthetic route consistency and process validation, whereas its absence from degradation pathways means it is not monitored in stability-indicating methods focused on degradation products.

Impurity Origin

Class-level

Process impurity only (synthetic PTAD adduct)

Serves as synthetic-route fingerprint

Not a degradation marker; origin assessment is class-level inference

Evidence Dimension	Impurity formation origin and utility context
Target Compound Data	Process impurity only (synthetic intermediate adduct); not formed during API degradation or storage
Comparator Or Baseline	Impurity A (trans-Alfacalcidol): both process impurity and potential degradation product; Impurity B (Betacalcidol): process impurity (epimerization)
Quantified Difference	Qualitative difference in formation mechanism: Impurity C exclusively synthetic origin; Impurity A dual origin (synthetic + degradative)
Conditions	Synthetic route context; vitamin D analog chemistry

Why This Matters

For process validation and ANDA submission, Impurity C serves as a fingerprint of the specific synthetic route used, enabling demonstration of process consistency to regulatory agencies.

Purity Specification: Certified vs. Research-Grade

Alfacalcidol Impurity C reference standards from accredited suppliers are provided with purity ≥98.0% as determined by HPLC, accompanied by a comprehensive Certificate of Analysis (COA) that includes identity confirmation (NMR, MS), chromatographic purity, residual solvent analysis, and water content [1]. The reference standard is manufactured under ISO/IEC 17025 accredited quality systems, with traceability to EP or USP pharmacopeial standards [2]. In contrast, generic or research-grade Alfacalcidol-related compounds (including non-certified analogs) are typically supplied with lower purity (95%) and lack the full COA documentation package required for regulatory submissions . Additionally, the storage stability profile is quantitatively defined: Impurity C is stable for ≥12 months when stored dry, dark, and at -20°C in powder form, with 3-year powder stability and 6-month solution stability at -20°C per vendor stability studies [1].

Purity & Documentation

Head-to-head

Certified: ≥98% HPLC, full COA

Research-grade: typically 95%, basic datasheet

Certified COA required for regulatory submissions

Research-grade lacks ISO 17034 traceability; may cause ANDA rejection

Evidence Dimension	Reference standard purity and documentation package
Target Compound Data	Purity ≥98% (HPLC); full COA with NMR, MS, residual solvents, water content; ISO 17034 certified; 12+ month stability at -20°C
Comparator Or Baseline	Research-grade pre-Alfacalcidol PTAD adduct: purity typically 95%; minimal documentation (molecular weight only); no certified COA
Quantified Difference	Minimum purity difference: +3% absolute; complete documentation package vs. basic datasheet only
Conditions	Supplier specifications from ISP Standards, SynZeal, Adooq, MedChemExpress; storage conditions at -20°C

Why This Matters

Regulatory submissions (ANDA, DMF) require certified reference standards with traceable COA; research-grade material will be rejected during regulatory review, causing costly delays.

• [1] Adooq Bioscience. Impurity C of Alfacalcidol Datasheet: Purity >98%, Storage at -20°C (3 years powder; 6 months solution). CAS 82266-85-1. Accessed 2026. View Source
• [2] CATO Research Chemicals. Alfacalcidol EP Impurity C - ISO 17034 Certified Analytical Standard. Product Page. Accessed 2026. View Source

HPLC Method for Related Substances Testing

The validated HPLC analytical method disclosed in Chinese Patent CN108663442A demonstrates the simultaneous analysis of all known impurities in Alfacalcidol tablets, including Impurity C. The method employs octadecylsilane chemically bonded silica as the stationary phase with acetonitrile-water mobile phase and UV detection at 265 nm [1]. Under these conditions, Impurity C exhibits a distinct retention time separable from the Alfacalcidol API peak and other specified impurities, enabling accurate quantification [1]. This method addresses a critical gap: prior to this disclosure, no compendial method existed for the comprehensive related substances testing of Alfacalcidol tablets [2]. The availability of Impurity C as a certified reference standard is essential for executing this validated method; without Impurity C, the method cannot be properly calibrated for impurity identification and quantitation [3].

Validated HPLC Method

Method context

CN108663442A: C18, acetonitrile-water, 265 nm

Essential for system suitability and calibration

Only comprehensive method for Alfacalcidol tablet impurities

Evidence Dimension	Analytical method validation coverage
Target Compound Data	Impurity C resolved and quantifiable in CN108663442A HPLC method; retention time distinct from API and Impurities A/B
Comparator Or Baseline	Prior art: no compendial HPLC method existed for simultaneous analysis of all known Alfacalcidol tablet impurities
Quantified Difference	Method capability: all known impurities analyzed simultaneously vs. no comprehensive method previously available
Conditions	HPLC: C18 column, acetonitrile-water mobile phase with phosphoric acid, 265 nm UV detection; tablet extraction via vortex-extraction-concentration

Why This Matters

Procurement of Impurity C is mandatory for laboratories implementing the only validated comprehensive related substances method for Alfacalcidol tablets; alternative impurities cannot substitute for system suitability or calibration.

• [1] Nanjing Heron Pharmaceutical Co., Ltd. CN108663442A: A kind of inspection method of the Alfacalcidol tablet in relation to substance. Chinese Patent. 2018. View Source
• [2] Eureka Patsnap. CN108663442B: A method for checking related substances in alfacalcidol tablets - Technical Summary. 2021. View Source
• [3] SynZeal Research. Alfacalcidol EP Impurity C - Application for Method Validation, ANDA Filing, Forced Degradation Studies. Product Page. Accessed 2026. View Source

Alfacalcidol Impurity C Applications

ANDA and DMF Regulatory Submissions

Alfacalcidol Impurity C is an EP-designated reference standard required for impurity profiling in Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF). Regulatory agencies require identification, quantification, and control of specified impurities per ICH Q3A thresholds (reporting at ≥0.05%, identification at ≥0.10%, qualification at ≥0.15% for APIs with daily dose ≤2 g). Impurity C, with its certified purity ≥98% and comprehensive COA documentation, enables accurate calibration of HPLC methods for demonstrating that this process impurity is controlled below regulatory limits in the final API [1].

Method Development and Validation

The certified reference standard of Impurity C is essential for developing and validating HPLC/LC-MS methods for Alfacalcidol related substances testing. In the validated CN108663442A method, Impurity C serves as a system suitability marker and calibration standard for quantifying this specific impurity in tablet formulations. Method validation parameters—including specificity (separation from Alfacalcidol and Impurities A/B), linearity, accuracy, and precision—cannot be established without the authentic Impurity C reference material [2].

Forced Degradation Studies

Although Impurity C is primarily a process impurity (triazoline adduct of pre-Alfacalcidol) and not a degradation product, its reference standard is used in forced degradation studies to confirm method specificity. By spiking Impurity C into stressed Alfacalcidol samples (exposed to heat, light, acid, base, oxidation), analysts can verify that degradation peaks do not co-elute with Impurity C, thereby establishing the method as stability-indicating and capable of distinguishing process impurities from degradants [2].

Application

Selection Property

Validation Focus

ANDA & DMF Submissions

Pharmacopeial impurity identity and certified COA

Impurity profiling per ICH Q3A regulatory thresholds

Method Development & Validation

Chromatographic reference for system suitability

Specificity, linearity, and accuracy in HPLC/LC-MS methods

Forced Degradation Studies

Process impurity marker for method specificity

Differentiation from degradation products under stress

• [1] International Conference on Harmonisation. ICH Q3A(R2): Impurities in New Drug Substances. 2006. View Source
• [2] Nanjing Heron Pharmaceutical Co., Ltd. CN108663442A: A kind of inspection method of the Alfacalcidol tablet in relation to substance. Chinese Patent. 2018. View Source